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Compound of Interest

Compound Name: trans-3-Nonene

Cat. No.: B166812 Get Quote

Introduction
trans-3-Nonene, a member of the alkene family, is a nine-carbon unsaturated hydrocarbon

with the chemical formula C₉H₁₈.[1] Its structure is characterized by a carbon-carbon double

bond located at the third carbon atom, with the alkyl chains adopting a trans configuration. This

stereoisomerism imparts specific physical and chemical properties that distinguish it from its cis

counterpart and other nonene isomers. While not as ubiquitously recognized as some smaller

alkenes, trans-3-Nonene serves as a valuable intermediate and building block in organic

synthesis. Its reactivity, centered around the double bond, allows for a variety of chemical

transformations, making it a molecule of interest for researchers and scientists in synthetic

chemistry and potentially in the early stages of drug discovery as a scaffold or for the

introduction of lipophilic alkyl chains. This guide provides a comprehensive overview of the core

chemical properties, structure, and potential applications of trans-3-Nonene, tailored for

professionals in research and development.

Physicochemical and Spectroscopic Profile
The physical and chemical characteristics of a compound are fundamental to its application in

a laboratory or industrial setting. trans-3-Nonene is a flammable liquid under standard

conditions.[2][3] A summary of its key properties is presented below.
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Property Value Source(s)

CAS Number 20063-92-7 [2]

Molecular Formula C₉H₁₈ [1]

Molecular Weight 126.24 g/mol [4][5]

Density 0.734 g/mL at 25 °C [1]

Boiling Point ~147.6 °C [1]

Melting Point ~ -89.14 °C (estimate) [1]

Flash Point 90 °F (~32.2 °C) [1]

Refractive Index (n20/D) 1.419 [1]

InChIKey
YCBSHDKATAPNIA-

FNORWQNLSA-N
[6]

SMILES CCCCC/C=C/CC [6]

Structural Elucidation through Spectroscopy
Spectroscopic techniques are indispensable for confirming the structure and purity of organic

compounds.

¹H NMR Spectroscopy: The proton NMR spectrum of trans-3-Nonene is characterized by

signals corresponding to the different types of protons in the molecule. The olefinic protons

on the double bond are expected to appear in the downfield region, typically around 5.3-5.5

ppm, with a large coupling constant (J ≈ 15 Hz) characteristic of a trans relationship. The

allylic protons on the carbons adjacent to the double bond will also show distinct signals,

while the protons of the terminal methyl groups and the methylene groups will appear in the

upfield region.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides information about the carbon

skeleton. The two sp² hybridized carbons of the double bond will have characteristic

chemical shifts in the olefinic region (around 120-140 ppm). The remaining sp³ hybridized

carbons will appear in the aliphatic region of the spectrum.
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Infrared (IR) Spectroscopy: The IR spectrum of trans-3-Nonene exhibits a characteristic C-H

stretching absorption for the sp² carbons of the double bond at approximately 3010-3040

cm⁻¹. A key diagnostic peak for the trans double bond is the out-of-plane C-H bending

vibration, which appears as a strong band around 960-975 cm⁻¹. The spectrum will also

show C-H stretching and bending vibrations for the sp³ carbons in the alkyl chains.

Mass Spectrometry: Mass spectrometry provides information about the molecular weight and

fragmentation pattern of the molecule. The molecular ion peak (M⁺) for trans-3-Nonene will

be observed at m/z = 126. Subsequent fragmentation will likely involve cleavage at the allylic

positions, leading to characteristic fragment ions.

Molecular Structure and Reactivity
The geometry of the double bond in trans-3-Nonene dictates its overall shape and reactivity.

The trans configuration results in a more linear and sterically less hindered molecule compared

to its cis-isomer.

Caption: 2D structure of trans-3-Nonene.

The chemical reactivity of trans-3-Nonene is dominated by the presence of the electron-rich

carbon-carbon double bond, making it susceptible to electrophilic addition reactions.

trans-3-Nonene Carbocation Intermediate + E⁺ (Electrophile) Addition Product + Nu⁻ (Nucleophile)

Click to download full resolution via product page

Caption: Generalized electrophilic addition to trans-3-Nonene.

Key reactions include:

Hydrogenation: In the presence of a metal catalyst (e.g., Pd, Pt, Ni), trans-3-Nonene can be

reduced to nonane.

Halogenation: It readily reacts with halogens like bromine (Br₂) and chlorine (Cl₂) to form

dihaloalkanes.
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Hydrohalogenation: The addition of hydrogen halides (e.g., HBr, HCl) follows Markovnikov's

rule, where the hydrogen atom adds to the carbon atom of the double bond that has more

hydrogen atoms.

Oxidation: trans-3-Nonene can be oxidized by various reagents. For example, reaction with

potassium permanganate (KMnO₄) under cold, dilute conditions yields a diol, while

ozonolysis cleaves the double bond to produce aldehydes.

Epoxidation: Peroxy acids (e.g., m-CPBA) can be used to form an epoxide across the double

bond.

Synthesis of trans-3-Nonene: A Step-by-Step
Protocol
The stereoselective synthesis of trans-alkenes is a common objective in organic synthesis. A

reliable method for preparing trans-3-Nonene involves the reduction of an internal alkyne, 3-

nonyne, using sodium metal in liquid ammonia. This reaction, known as a dissolving metal

reduction, proceeds via a radical anion intermediate and selectively produces the trans-alkene.

Reaction: 3-Nonyne → trans-3-Nonene

Materials:

3-Nonyne

Liquid ammonia (anhydrous)

Sodium metal

Anhydrous diethyl ether

Ammonium chloride (saturated aqueous solution)

Dry ice/acetone bath

Protocol:
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Setup: Assemble a three-necked round-bottom flask equipped with a dry ice condenser, a

gas inlet for argon or nitrogen, and a dropping funnel. Ensure all glassware is thoroughly

dried.

Ammonia Condensation: Cool the flask to -78 °C using a dry ice/acetone bath. Condense

anhydrous ammonia into the flask.

Dissolving Metal Formation: Carefully add small, freshly cut pieces of sodium metal to the

liquid ammonia with stirring until a persistent deep blue color is obtained. This indicates the

formation of solvated electrons.

Alkyne Addition: Dissolve 3-nonyne in anhydrous diethyl ether and add it dropwise to the

stirring blue solution via the dropping funnel. The blue color will fade as the reaction

proceeds. Continue the addition until the blue color is discharged.

Reaction Quenching: After the reaction is complete (typically monitored by TLC or GC),

cautiously quench the reaction by the slow addition of solid ammonium chloride or a

saturated aqueous solution of ammonium chloride until the blue color disappears completely.

Workup: Allow the ammonia to evaporate overnight in a fume hood. Add water to the residue

and extract the organic layer with diethyl ether. Wash the combined organic extracts with

water and brine, then dry over anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product can be purified by fractional distillation to yield pure trans-3-Nonene.

Applications in Research and Drug Development
While direct applications of trans-3-Nonene in marketed pharmaceuticals are not prominent,

its value lies in its role as a synthetic intermediate. The double bond provides a handle for

further functionalization, allowing for the construction of more complex molecular architectures.

Scaffold for Synthesis: The nine-carbon chain of trans-3-Nonene can be incorporated into

larger molecules to introduce lipophilic character, which can be crucial for modulating the

pharmacokinetic properties of a drug candidate, such as its ability to cross cell membranes.
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Precursor to Functionalized Molecules: The various reactions that trans-3-Nonene can

undergo (e.g., epoxidation, dihydroxylation, cleavage) allow for the synthesis of a range of

functionalized nonane derivatives. These derivatives can then be used as building blocks in

the synthesis of natural products or other complex organic molecules.

Fragment-Based Drug Discovery: In the context of fragment-based drug discovery, small

molecules like trans-3-Nonene and its simple derivatives could be explored as starting

points for identifying fragments that bind to biological targets.

Safety and Handling
trans-3-Nonene is a flammable liquid and should be handled with appropriate precautions.[2]

[3] It is important to work in a well-ventilated area, away from sources of ignition.[2] Personal

protective equipment, including safety goggles, gloves, and a lab coat, should be worn. For

detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
trans-3-Nonene is a structurally well-defined alkene with a rich chemistry centered on its

double bond. Its stereochemistry influences its physical properties and reactivity, making it a

distinct chemical entity from its isomers. While its direct applications are primarily in the realm

of organic synthesis, its potential as a building block for more complex and biologically relevant

molecules should not be underestimated. A thorough understanding of its properties,

spectroscopic signature, and reactivity is essential for any researcher or scientist looking to

utilize this compound in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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